Cas no 89371-42-6 (N-1-(S)-Benzyloxycarbonyl-3-phenylpropyl-L-alanine)

N-1-(S)-Benzyloxycarbonyl-3-phenylpropyl-L-alanine is a chiral amino acid derivative widely utilized in peptide synthesis and pharmaceutical research. Its key structural features include a benzyloxycarbonyl (Cbz) protecting group and a phenylpropyl side chain, enhancing its utility in selective peptide coupling and modification. The (S)-configuration ensures stereochemical precision, making it valuable for asymmetric synthesis. This compound is particularly advantageous in solid-phase peptide synthesis (SPPS) due to its stability under standard conditions and compatibility with orthogonal protecting group strategies. Its well-defined reactivity and high purity make it a reliable intermediate for constructing complex peptides and bioactive molecules.

N-1-(S)-Benzyloxycarbonyl-3-phenylpropyl-L-alanine structure

89371-42-6 structure

Product Name:N-1-(S)-Benzyloxycarbonyl-3-phenylpropyl-L-alanine

CAS No:89371-42-6

MF:C₂₀H₂₃NO₄

MW:341.40092587471

CID:993704

PubChem ID:14804503

Update Time:2025-05-20

N-1-(S)-Benzyloxycarbonyl-3-phenylpropyl-L-alanine Chemical and Physical Properties

Names and Identifiers

- N-[1-(S)-Benzyloxycarbonyl-3-phenylpropyl]-L-alanine
- (2S)-2-[[(2S)-1-oxo-4-phenyl-1-phenylmethoxybutan-2-yl]amino]propanoic acid
- DTXSID20564230
- AKOS030242997
- N-[(2S)-1-(Benzyloxy)-1-oxo-4-phenylbutan-2-yl]-L-alanine
- N-[1-(S)-Cbz-3-phenylpropyl]-L-alanine
- 89371-42-6
- SCHEMBL7270101
- DB-320667
- N-1-(S)-Benzyloxycarbonyl-3-phenylpropyl-L-alanine
- Inchi： 1S/C20H23NO4/c1-15(19(22)23)21-18(13-12-16-8-4-2-5-9-16)20(24)25-14-17-10-6-3-7-11-17/h2-11,15,18,21H,12-14H2,1H3,(H,22,23)/t15-,18-/m0/s1
- InChI Key： RLFXILKNOGXPCT-YJBOKZPZSA-N
- SMILES： O(CC1C=CC=CC=1)C([C@H](CCC1C=CC=CC=1)N[C@H](C(=O)O)C)=O

Computed Properties

Exact Mass: 341.16300
Monoisotopic Mass: 341.16270821g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 25
Rotatable Bond Count: 10
Complexity: 414
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.3
Topological Polar Surface Area: 75.6Å²

Experimental Properties

Density: 1.2±0.1 g/cm3
Boiling Point: 524.0±50.0 °C at 760 mmHg
Flash Point: 270.7±30.1 °C
Refractive Index: 1.569
PSA: 75.63000
LogP: 3.18480
Vapor Pressure: 0.0±1.4 mmHg at 25°C

N-1-(S)-Benzyloxycarbonyl-3-phenylpropyl-L-alanine Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

N-1-(S)-Benzyloxycarbonyl-3-phenylpropyl-L-alanine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	B286005-25mg	N-[1-(S)-Benzyloxycarbonyl-3-phenylpropyl]-L-alanine	89371-42-6	25mg	$ 190.00	2023-04-18
TRC	B286005-50mg	N-[1-(S)-Benzyloxycarbonyl-3-phenylpropyl]-L-alanine	89371-42-6	50mg	$ 351.00	2023-04-18
TRC	B286005-100mg	N-[1-(S)-Benzyloxycarbonyl-3-phenylpropyl]-L-alanine	89371-42-6	100mg	$ 672.00	2023-04-18
TRC	B286005-250mg	N-[1-(S)-Benzyloxycarbonyl-3-phenylpropyl]-L-alanine	89371-42-6	250mg	$ 1487.00	2023-04-18
SHENG KE LU SI SHENG WU JI SHU	sc-212038-50mg	N-[1-(S)-Benzyloxycarbonyl-3-phenylpropyl]-L-alanine,	89371-42-6	50mg	￥2708.00	2023-09-05
SHENG KE LU SI SHENG WU JI SHU	sc-212038-50 mg	N-[1-(S)-Benzyloxycarbonyl-3-phenylpropyl]-L-alanine,	89371-42-6	50mg	￥2,708.00	2023-07-10